Cas no 150224-24-1 (1,2,3,5,8-Pentachloronaphthalene)

• Product Name: 1,2,3,5,8-Pentachloronaphthalene
• CAS No: 150224-24-1
• MF: C₁₀H₃Cl₅
• MW: 300.395817995071
• CID: 195206
• PubChem ID: 114762
• Update Time: 2025-06-14

1,2,3,5,8-Pentachloronaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,2,3,5,8-pentachloro-
• 1,2,3,5,8-pentachloronaphthalene
• Naphthalene, 1,2,3,5,8-pentachloro
• DTXSID70164507
• HVYRFNJXZVEGFK-UHFFFAOYSA-N
• Naphthalene, 1,2,3,5,8-pentachloro-
• 150224-24-1
• 1,2,3,5,8-Pentachloronaphthalene

• Inchi： 1S/C10H3Cl5/c11-5-1-2-6(12)8-4(5)3-7(13)9(14)10(8)15/h1-3H
• InChI Key： HVYRFNJXZVEGFK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C2C(=CC=C(C2=1)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 297.86799
• Monoisotopic Mass: 297.867739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 1,2,3,5,8-Pentachloronaphthalene

Comprehensive Overview of 1,2,3,5,8-Pentachloronaphthalene (CAS No. 150224-24-1): Properties, Applications, and Environmental Impact

1,2,3,5,8-Pentachloronaphthalene (CAS No. 150224-24-1) is a chlorinated naphthalene compound that has garnered significant attention in both industrial and environmental research. This polychlorinated naphthalene (PCN) derivative is characterized by its five chlorine atoms attached to the naphthalene ring structure, which influence its chemical stability, solubility, and reactivity. The compound falls under the broader category of halogenated aromatic hydrocarbons, a group known for their persistence in the environment and potential bioaccumulation.

In recent years, the scientific community has focused on understanding the environmental fate of 1,2,3,5,8-Pentachloronaphthalene due to its structural similarity to other persistent organic pollutants (POPs) like polychlorinated biphenyls (PCBs). Researchers are particularly interested in its degradation pathways, bioavailability, and potential effects on ecosystems. Studies have shown that chlorinated naphthalenes can be released into the environment through industrial processes, waste incineration, and improper disposal of electronic waste, making them a topic of concern for regulatory agencies worldwide.

The physical and chemical properties of 1,2,3,5,8-Pentachloronaphthalene include a high melting point, low water solubility, and a tendency to adsorb onto organic matter in soil and sediment. These traits contribute to its persistence in the environment and its ability to biomagnify through food chains. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed to detect and quantify this compound in environmental samples.

From an industrial perspective, 1,2,3,5,8-Pentachloronaphthalene has historically been used in applications such as dielectric fluids, lubricants, and flame retardants. However, due to growing environmental and health concerns, many industries are now seeking safer alternatives. This shift aligns with global trends toward green chemistry and sustainable manufacturing practices, which prioritize the reduction of hazardous substances in production processes.

One of the most frequently searched questions about 1,2,3,5,8-Pentachloronaphthalene revolves around its potential health effects. While comprehensive toxicological data is still evolving, preliminary studies suggest that exposure to high concentrations of chlorinated naphthalenes may affect liver function and endocrine systems. This has led to increased scrutiny from organizations such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA), which are evaluating its inclusion in regulatory frameworks.

Another hot topic in discussions about 1,2,3,5,8-Pentachloronaphthalene is its role in microplastic pollution. Recent research indicates that chlorinated compounds like this may adsorb onto microplastic particles, potentially facilitating their transport across aquatic ecosystems. This interaction highlights the need for interdisciplinary studies combining environmental chemistry, toxicology, and materials science to address emerging contamination challenges.

In the context of analytical chemistry, advancements in high-resolution mass spectrometry (HRMS) have enabled more precise identification of 1,2,3,5,8-Pentachloronaphthalene isomers in complex matrices. This progress is crucial for monitoring programs aiming to track the distribution and transformation of persistent organic pollutants in the environment. Additionally, computational modeling approaches are being developed to predict the behavior of such compounds under various environmental conditions.

The biodegradation of 1,2,3,5,8-Pentachloronaphthalene remains an active area of research, with scientists exploring microbial communities capable of breaking down chlorinated aromatic compounds. Innovations in bioremediation technologies offer promising solutions for mitigating contamination, particularly in industrial sites where historical use of such chemicals has left persistent residues.

From a regulatory standpoint, the classification of 1,2,3,5,8-Pentachloronaphthalene varies by region, reflecting differing approaches to chemical risk assessment. This variability underscores the importance of international collaboration in developing standardized testing protocols and risk management strategies for halogenated organic compounds.

Looking ahead, the scientific community continues to investigate the long-term ecological impacts of 1,2,3,5,8-Pentachloronaphthalene, particularly in relation to climate change. Some studies suggest that temperature fluctuations may influence the mobility and degradation rates of such persistent compounds, adding another layer of complexity to environmental risk assessments.

For professionals working with 1,2,3,5,8-Pentachloronaphthalene, proper handling procedures and personal protective equipment (PPE) are essential to minimize exposure risks. Material safety data sheets (MSDS) provide detailed guidance on storage conditions, incompatibilities, and emergency measures related to this compound.

In conclusion, 1,2,3,5,8-Pentachloronaphthalene (CAS No. 150224-24-1) represents an important case study in the broader discussion about industrial chemicals and environmental sustainability. Its chemical properties, historical applications, and environmental behavior make it a valuable subject for ongoing research across multiple scientific disciplines. As analytical techniques advance and regulatory frameworks evolve, our understanding of this compound's impacts will continue to deepen, informing better management practices for similar substances in the future.